Cas no 1536284-55-5 (5-({1-(thiophen-2-yl)ethylcarbamoyl}amino)methylfuran-2-carboxylic acid)

• Product Name: 5-({1-(thiophen-2-yl)ethylcarbamoyl}amino)methylfuran-2-carboxylic acid
• CAS No: 1536284-55-5
• MF: C₁₃H₁₄N₂O₄S
• MW: 294.326261997223
• MDL: MFCD31559613
• CID: 4604559
• PubChem ID: 80010738
• Update Time: 2025-06-12

5-({1-(thiophen-2-yl)ethylcarbamoyl}amino)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[({[1-(thiophen-2-yl)ethyl]carbamoyl}amino)methyl]furan-2-carboxylic acid
• 5-({1-(thiophen-2-yl)ethylcarbamoyl}amino)methylfuran-2-carboxylic acid

• MDL： MFCD31559613
• Inchi： 1S/C13H14N2O4S/c1-8(11-3-2-6-20-11)15-13(18)14-7-9-4-5-10(19-9)12(16)17/h2-6,8H,7H2,1H3,(H,16,17)(H2,14,15,18)
• InChI Key： YFSMQBUTIJVPSM-UHFFFAOYSA-N
• SMILES： O1C(CNC(NC(C2SC=CC=2)C)=O)=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-({1-(thiophen-2-yl)ethylcarbamoyl}amino)methylfuran-2-carboxylic acid

Research Brief on 5-({1-(thiophen-2-yl)ethylcarbamoyl}amino)methylfuran-2-carboxylic acid (CAS: 1536284-55-5)

The compound 5-({1-(thiophen-2-yl)ethylcarbamoyl}amino)methylfuran-2-carboxylic acid (CAS: 1536284-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 5-({1-(thiophen-2-yl)ethylcarbamoyl}amino)methylfuran-2-carboxylic acid, which combines a furan-carboxylic acid core with a thiophene-ethylcarbamoyl moiety. This hybrid structure is believed to contribute to its selective binding affinity for specific biological targets, particularly in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a small-molecule inhibitor of the NF-κB pathway, suggesting potential applications in treating chronic inflammatory diseases.

The synthesis of 1536284-55-5 has been optimized in recent work, with a focus on improving yield and purity. A novel multi-step synthetic route was reported in ACS Omega (2024), featuring a key urea bond formation between the furan and thiophene components. This method achieved an overall yield of 68%, significantly higher than previous approaches. Structural characterization via NMR and X-ray crystallography confirmed the compound's stability under physiological conditions, a critical factor for drug development.

Pharmacological evaluations have revealed promising results. In vitro studies using human cell lines showed potent activity against several cancer types, with IC50 values ranging from 0.5-2.1 μM. Particularly noteworthy is the compound's ability to penetrate the blood-brain barrier, as demonstrated in rodent models, opening possibilities for CNS-targeted therapies. However, preliminary ADMET studies indicate the need for further optimization of pharmacokinetic properties, especially regarding metabolic stability.

Current research directions include structure-activity relationship (SAR) studies to enhance selectivity and reduce off-target effects. Several analogs have been synthesized by modifying the thiophene or furan rings, with some derivatives showing improved potency. Collaborative efforts between academic and industrial researchers are underway to explore the full therapeutic potential of this chemical scaffold, with particular interest in its application for autoimmune disorders and certain malignancies.

In conclusion, 5-({1-(thiophen-2-yl)ethylcarbamoyl}amino)methylfuran-2-carboxylic acid represents an exciting avenue for drug discovery. While challenges remain in its development, the compound's unique pharmacological profile and recent synthetic advances position it as a promising candidate for further investigation. Future studies should focus on elucidating its precise mechanism of action and conducting more comprehensive preclinical evaluations.